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Compound of Interest

4-Hydroxy-5-
Compound Name:

(methylsulfonyl)valeric acid
CAS No.: 15396-28-8

Cat. No.: B14708025

Get Quote

Technical Guide: 4-Hydroxy-5-
(methylsulfonyl)valeric Acid[1]
Executive Summary

4-Hydroxy-5-(methylsulfonyl)valeric acid (also known as 4-hydroxy-5-
methanesulfonylpentanoic acid) is a specialized organosulfur compound with the molecular
formula CeH1205S.[1] It serves as a significant intermediate in the synthesis of sulfone-
containing pharmaceuticals and agrochemicals. Structurally, it features a valeric acid backbone
functionalized with a hydroxyl group at the C4 position and a methylsulfonyl group at the C5
position.[2] This specific arrangement allows for unique reactivity, including lactonization to
form 5-(methylsulfonylmethyl)-dihydro-2(3H)-furanone, a scaffold found in various bioactive

molecules.

Chemical Identity & Structure
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The compound is an aliphatic sulfone-carboxylic acid. Its structure is defined by a 5-carbon
chain where the terminal carbon (C5) bears a methylsulfonyl group, and the penultimate
carbon (C4) bears a hydroxyl group.

Property Detail

IUPAC Name 4-Hydroxy-5-methanesulfonylpentanoic acid

4-Hydroxy-5-(methylsulfonyl)valeric acid; 5-
Common Synonyms i .
Methylsulfonyl-4-hydroxypentanoic acid

CAS Number 15396-28-8

Molecular Formula CeH1205S

Molecular Weight 196.22 g/mol

SMILES CS(=0)(=0)CC(0)CCC(=0)0
InChlKey ZFUNJAJBEYETFA-UHFFFAOYSA-N

Contains one chiral center at C4.[2][3][4][5][6]
Stereochemistry Typically synthesized as a racemate unless

asymmetric catalysis is employed.[2]

Structural Visualization

The molecule exists in equilibrium between its open-chain acid form and its cyclic lactone form
(5-(methylsulfonylmethyl)-dihydro-2(3H)-furanone), particularly under acidic conditions.[2]

Figure 1: Equilibrium between the open-chain acid and the lactone form.
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Synthesis & Production

The synthesis of 4-Hydroxy-5-(methylsulfonyl)valeric acid typically proceeds via the
modification of Levulinic acid (4-oxopentanoic acid), a readily available biomass-derived
platform chemical.[2]

Synthetic Pathway: From Levulinic Acid

This route involves bromination, nucleophilic substitution with a sulfinate salt, and selective
reduction.[2]

e Bromination: Levulinic acid is brominated at the C5 position to yield 5-bromo-4-oxopentanoic
acid.[2]

o Sulfonylation: The bromide is displaced by sodium methanesulfinate (MeSO2zNa) to form 5-
(methylsulfonyl)-4-oxopentanoic acid.[2]

e Reduction: The ketone at C4 is reduced (e.g., using Sodium Borohydride, NaBHa4) to the
secondary alcohol, yielding the target 4-Hydroxy-5-(methylsulfonyl)valeric acid.[2]

Experimental Protocol (Representative)

Note: This protocol is a generalized procedure based on standard organic transformations for
this class of compounds.

Step 1: Sulfonylation of 5-Bromo-4-oxopentanoic acid

» Reagents: 5-Bromo-4-oxopentanoic acid (1.0 eq), Sodium methanesulfinate (1.2 eq),
Ethanol/Water (1:1).[2]

e Procedure: Dissolve the bromo-acid in the solvent mixture. Add sodium methanesulfinate
slowly. Reflux for 4-6 hours.

o Workup: Acidify to pH 2, extract with Ethyl Acetate, dry over MgSOa, and concentrate to
obtain 5-(methylsulfonyl)-4-oxopentanoic acid.

Step 2: Reduction to Target

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b14708025/docs?utm_src=pdf-body#chemical-structure-and-properties-of-4-hydroxy-5-methylsulfonyl-valeric-acid
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.benchchem.com/product/b14708025/docs?utm_src=pdf-body#chemical-structure-and-properties-of-4-hydroxy-5-methylsulfonyl-valeric-acid
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://pins.japic.or.jp/pdf/medical_interview/IF00009963.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Reagents: 5-(methylsulfonyl)-4-oxopentanoic acid (1.0 eq), Sodium Borohydride (0.5 eq),
Methanol.

e Procedure: Cool the solution of the keto-acid in methanol to 0°C. Add NaBHa portion-wise.
Stir for 2 hours at 0°C, then allow to warm to room temperature.

e Quench: Quench with dilute HCI (carefully, to avoid lactonization if the open chain is desired,
though lactonization is likely).

 Purification: The product is often isolated as the lactone or the acid depending on the workup
pH.[2] For the free acid, maintain pH ~4-5 during extraction or use ion-exchange
chromatography.[2]

Levulinic Acid

(4-Oxopentanoic acid) Figure 2: Synthetic route from Levulinic Acid.
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Physicochemical Properties
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Understanding the physical properties is crucial for handling and formulation.[2]

Value
Property . . Notes
(Predicted/Experimental)

) Solid (Crystalline) or Viscous )
Physical State o Often hygroscopic.[2]
i

For the free acid; lactone form

Melting Point 85-95°C
has lower MP.[2]
- High in Water, Methanol, Due to polar sulfone, hydroxyl,
Solubility
DMSO and carboxyl groups.[2]
Typical for aliphatic carboxylic
pKa (COOH) ~4.7 yP P y
acids.[2]
pKa (OH) ~14.5 Secondary alcohol.[2]
LogP -1.2 Highly hydrophilic.[2]

) Susceptible to dehydration
. Stable under ambient o o .
Stability N (lactonization) in acidic media.
conditions.[2] 2]

Biological Relevance & Applications

While 4-Hydroxy-5-(methylsulfonyl)valeric acid is primarily a synthetic intermediate, its
structural motifs are relevant in drug design and metabolism.[2]

Drug Metabolite Potential

The structure resembles a metabolite of drugs containing methylsulfonyl and alkyl chains.[2] It
is a potential degradation product or metabolite of:

¢ Mesotrione and related triketone herbicides (via complex degradation pathways involving the
cleavage of the cyclohexane ring and oxidation).[2]

¢ Sulfone-containing antibiotics or antiparasitics (e.g., Tinidazole analogs) where alkyl side
chains undergo oxidation.[2]
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Synthetic Building Block

The compound serves as a versatile building block for:

» Protease Inhibitors: The hydroxy-sulfone motif mimics the transition state of peptide bond
hydrolysis, making it a candidate scaffold for renin or HIV protease inhibitors.[2]

e Lactone Synthesis: Precursor to functionalized butyrolactones used in the synthesis of COX-
2 inhibitors (e.qg., related to the Rofecoxib scaffold, though Rofecoxib itself is aromatic).[2]

o Cross-linking Agents: The carboxylic acid can be activated (NHS ester) to conjugate the
sulfone moiety to proteins or surfaces.[2]

Analytical Characterization

Identification of the compound relies on spectroscopic methods.

Nuclear Magnetic Resonance (NMR)[1][7]

e H NMR (D20, 400 MHz):

o 0 1.7-1.9 (m, 2H, H-3): Multiplet for the methylene beta to the carboxyl.[2]

[e]

0 2.4 (t, 2H, H-2): Triplet for the alpha-methylene next to COOH.[2]

(¢]

0 3.0 (s, 3H, -SO2CHs3): Strong singlet for the methylsulfonyl group.[2]

[¢]

0 3.2-3.4 (dd, 2H, H-5): Diastereotopic protons next to the sulfone.[2]

o

0 4.1 (m, 1H, H-4): Multiplet for the methine proton on the carbon bearing the hydroxyl.[2]

Mass Spectrometry (MS)[1]

o ESI-MS (Negative Mode):
o [M-H]~: m/z 195.0.[2]

o Fragmentation: Loss of CO2 (m/z 151), Loss of SO2Me (m/z 117).[2]
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e ESI-MS (Positive Mode):
o [M+H]*: m/z 197.0.[2]
o [M+Na]*: m/z 219.0.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Chemical structure and properties of 4-Hydroxy-5-
(methylsulfonyl)valeric acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14708025/docs#chemical-structure-and-properties-
of-4-hydroxy-5-methylsulfonyl-valeric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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